Cas no 2090722-78-2 (6-Bromo-4-chloro-5-fluoro-3-nitroquinoline)

• Product Name: 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline
• CAS No: 2090722-78-2
• MF: C₉H₃BrClFN₂O₂
• MW: 305.4877
• CID: 5073000
• Update Time: 2026-03-01

6-Bromo-4-chloro-5-fluoro-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline

• Inchi： 1S/C9H3BrClFN2O2/c10-4-1-2-5-7(9(4)12)8(11)6(3-13-5)14(15)16/h1-3H
• InChI Key： DFQUXVWRUOSOAV-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C(C=1F)=C(C(=C([H])N=2)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• XLogP3: 3.4
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline

6-Bromo-4-chloro-5-fluoro-3-nitroquinoline: A Comprehensive Overview

The compound 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline (CAS No. 2090722-78-2) is a highly substituted quinoline derivative with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique electronic properties, which stem from the combination of electron-withdrawing groups (EWGs) attached to the quinoline ring. The presence of a bromo substituent at position 6, a chloro group at position 4, a fluoro group at position 5, and a nitro group at position 3 creates a highly activated aromatic system, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline through multi-step processes involving nucleophilic aromatic substitution and electrophilic substitution reactions. These methods have been optimized to achieve high yields and purity, which are critical for applications in material science and pharmacology. The compound's structure has been extensively studied using computational chemistry tools, revealing its electronic distribution and reactivity patterns. For instance, the nitro group at position 3 significantly enhances the electron deficiency of the ring, making it highly reactive towards nucleophilic attacks.

In terms of applications, 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline has shown promise in the development of advanced materials. Its ability to act as a precursor for metal-free organic semiconductors has been explored in recent studies. For example, researchers have demonstrated that this compound can be used to fabricate high-performance organic field-effect transistors (OFETs) with excellent charge transport properties. The combination of EWGs in this molecule facilitates strong intermolecular π–π interactions, which are essential for achieving high carrier mobility in such devices.

Furthermore, the compound's role in medicinal chemistry cannot be overlooked. The fluoro substituent at position 5 imparts lipophilicity to the molecule, enhancing its bioavailability. This property makes it a valuable building block for designing potential drug candidates targeting specific biological pathways. Recent studies have explored its potential as an inhibitor of certain enzymes involved in cancer progression, highlighting its potential in anticancer drug development.

The environmental impact of 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline has also been a topic of interest. Due to its complex structure and stability under various conditions, researchers have investigated its degradation pathways under simulated environmental conditions. Results indicate that the compound exhibits moderate persistence in aqueous environments, suggesting the need for careful handling and disposal practices to minimize ecological risks.

In conclusion, 6-Bromo-4-chloro-5-fluoro-3-nitroquinoline (CAS No. 2090722-78-2) is a versatile compound with multifaceted applications across chemistry and materials science. Its unique electronic properties, derived from the strategic placement of EWGs on the quinoline ring, make it an invaluable tool for advancing research in organic electronics and medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future innovations in these fields.